Cas no 1798-13-6 (Glycine,N,N'-1,4-butanediylbis[N-(carboxymethyl)-)

Glycine,N,N'-1,4-butanediylbis[N-(carboxymethyl)- structure
1798-13-6 structure
Product Name:Glycine,N,N'-1,4-butanediylbis[N-(carboxymethyl)-
CAS No:1798-13-6
MF:C12H20N2O8
MW:320.295804023743
CID:236510
PubChem ID:227166
Update Time:2025-04-19

Glycine,N,N'-1,4-butanediylbis[N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-[4-[bis(carboxymethyl)amino]butyl-(carboxymethyl)amino]acetic acid
    • 1,4-butylenediamine tetraacetic acid
    • 1,4-diaminobutane-N,N,N',N'-tetraacetic acid
    • butanediaminetetraacetic acid
    • butanediyldiimino-tetra-acetic acid
    • tetramethylenediamine-N,N,N',N'-tetraacetic acid
    • Glycine, N,N'-1,4-butanediylbis[N-(carboxymethyl)-
    • NSC-18486
    • tetramethylenedinitrilotetraacetic acid
    • NSC18486
    • 2,2',2'',2'''-(butane-1,4-diyldinitrilo)tetraacetic acid
    • NSC 18486
    • 1798-13-6
    • SCHEMBL135042
    • DTXSID60280745
    • Glycine,N,N'-1,4-butanediylbis[N-(carboxymethyl)-
    • Inchi: 1S/C12H20N2O8/c15-9(16)5-13(6-10(17)18)3-1-2-4-14(7-11(19)20)8-12(21)22/h1-8H2,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
    • InChI Key: ZIMXAFGAUMQPMG-UHFFFAOYSA-N
    • SMILES: OC(CN(CC(=O)O)CCCCN(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 320.12200
  • Monoisotopic Mass: 320.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • Density: 1.458
  • Boiling Point: 630.9°Cat760mmHg
  • Flash Point: 335.4°C
  • Refractive Index: 1.563
  • PSA: 155.68000
  • LogP: -1.29100
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